Cas no 2172236-91-6 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxybutanoic acid)

• Product Name: 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxybutanoic acid
• CAS No: 2172236-91-6
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 5922764
• PubChem ID: 165554785
• Update Time: 2025-06-29

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxybutanoic acid
• EN300-1542994
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]formamido}-3-hydroxybutanoic acid
• 2172236-91-6

• Inchi： 1S/C25H28N2O7/c28-16(13-22(29)30)14-26-23(31)25(9-11-33-12-10-25)27-24(32)34-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21,28H,9-15H2,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： POWLUIQQTJVFKK-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC(CC(=O)O)O)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 134Ų

Additional information on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxybutanoic acid

Introduction to 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxybutanoic acid (CAS No. 2172236-91-6)

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxybutanoic acid (CAS No. 2172236-91-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and oxan, featuring a unique combination of functional groups that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxybutanoic acid is characterized by a fluorene moiety, which is a common scaffold in organic synthesis due to its rigidity and aromatic stability. The presence of the methoxycarbonyl group (Moc) at the 9-position of the fluorene ring provides an additional level of protection and stability, making it an ideal choice for peptide synthesis and other chemical reactions where controlled deprotection is necessary.

The oxan ring, also known as tetrahydropyran, is another key structural element in this compound. The oxan ring is often used in the design of bioactive molecules due to its ability to mimic natural substrates and its favorable conformational properties. In the context of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxybutanoic acid, the oxan ring is functionalized with an amide group, which further enhances its reactivity and potential for forming stable complexes with biological targets.

The hydroxybutanoic acid moiety at the C3 position adds another layer of complexity to the molecule. Hydroxy acids are known for their ability to form hydrogen bonds and participate in various biological processes, including enzyme inhibition and receptor binding. This functional group contributes to the overall solubility and bioavailability of the compound, making it suitable for both in vitro and in vivo studies.

Recent research has highlighted the potential of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxybutanoic acid in various therapeutic applications. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK.

In addition to its anti-inflammatory properties, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxybutanoic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit cancer cell proliferation by interfering with cell cycle progression and inducing apoptosis. The mechanism of action involves targeting specific proteins involved in cell division and survival, such as cyclin-dependent kinases (CDKs) and Bcl-2 family proteins.

The unique combination of functional groups in 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxybutanoic acid also makes it a valuable tool for chemical biology research. Its ability to form stable complexes with biomolecules allows researchers to study protein-protein interactions and other biological processes at a molecular level. This has led to its use in high-throughput screening assays and structure-based drug design.

Synthesis of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxybutanoic acid typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of protected amino acids with fluorene derivatives followed by deprotection steps. Advances in synthetic methods have made it possible to produce this compound on a larger scale, facilitating its use in both academic and industrial settings.

In conclusion, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxybutanoic acid (CAS No. 2172236-91-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, combined with its promising biological activities, makes it an exciting candidate for further investigation and development into novel therapeutic agents.